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Introduction
T-3775440 is a novel, irreversible small molecule inhibitor of Lysine-Specific Demethylase 1

(LSD1), an enzyme implicated in the pathogenesis of various cancers, including acute myeloid

leukemia (AML) and small-cell lung cancer (SCLC).[1][2][3] By inhibiting LSD1, T-3775440

disrupts the interaction between LSD1 and key transcription factors, such as Growth Factor

Independent 1B (GFI1B) and Insulinoma-Associated 1 (INSM1). This disruption leads to the

transdifferentiation of leukemia cells and inhibits the expression of neuroendocrine-associated

genes in SCLC, ultimately impairing tumor growth.[1][3] These application notes provide

detailed protocols for utilizing T-3775440 in preclinical in vivo xenograft models based on

published studies.

Mechanism of Action
T-3775440 functions by irreversibly binding to and inhibiting the enzymatic activity of LSD1. In

AML, particularly acute erythroid leukemia (AEL) and acute megakaryoblastic leukemia

(AMKL), this inhibition disrupts the LSD1-GFI1B protein complex.[1][2] The dissociation of this

complex leads to a change in gene expression, inducing a transdifferentiation of the leukemic

cells into granulomonocytic-like lineages, which suppresses their proliferation.[1] In SCLC, T-

3775440 disrupts the interaction between LSD1 and the transcriptional repressor INSM1, which

in turn inhibits the expression of critical neuroendocrine genes like ASCL1, leading to reduced

cell proliferation.[3]
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Start: Prepare Cancer Cell Suspension

Subcutaneous Injection into Immunocompromised Mice

Tumor Growth Monitoring
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(When tumors reach palpable size)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://pubmed.ncbi.nlm.nih.gov/28667074/
https://pubmed.ncbi.nlm.nih.gov/28667074/
https://www.benchchem.com/product/b12406544#t-3775440-dosage-for-in-vivo-xenograft-models
https://www.benchchem.com/product/b12406544#t-3775440-dosage-for-in-vivo-xenograft-models
https://www.benchchem.com/product/b12406544#t-3775440-dosage-for-in-vivo-xenograft-models
https://www.benchchem.com/product/b12406544#t-3775440-dosage-for-in-vivo-xenograft-models
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12406544?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

